Cas no 27432-39-9 (2-Butanone,1-(2-methoxyphenyl)-)

• Product Name: 2-Butanone,1-(2-methoxyphenyl)-
• CAS No: 27432-39-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD12827315
• CID: 288095
• PubChem ID: 3015376
• Update Time: 2023-10-30

2-Butanone,1-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1-(2-methoxyphenyl)-
• 1-(2-Methoxyphenyl)butan-2-one
• EINECS 248-457-7
• CBA43239
• AB90363
• T6XNP79BLK
• DTXSID50181853
• N14171
• 27432-39-9
• 2-Butanone, 1-(2-methoxyphenyl)-
• 1-(2-methoxyphenyl)-butan-2-one
• 1-(2-methoxyphenyl)-2-butanone
• SCHEMBL4479762
• 2-Butanone, 1-(o-methoxyphenyl)-

• MDL： MFCD12827315
• Inchi： 1S/C11H14O2/c1-3-10(12)8-9-6-4-5-7-11(9)13-2/h4-7H,3,8H2,1-2H3
• InChI Key： XGXSLZMKKZHYTA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CC(CC)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 256.9°Cat760mmHg
• Flash Point: 101.6°C
• Refractive Index: 1.498
• PSA: 26.3